Cas no 88791-03-1 (Carbamothioic acid, dimethyl-, O-(2-formyl-6-methoxyphenyl) ester)

• Product name: Carbamothioic acid, dimethyl-, O-(2-formyl-6-methoxyphenyl) ester
• CAS No: 88791-03-1
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• CID: 621486
• PubChem ID: 13123229

Carbamothioic acid, dimethyl-, O-(2-formyl-6-methoxyphenyl) ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, dimethyl-, O-(2-formyl-6-methoxyphenyl) ester
• 2-(N,N-dimethylthiocarbamoyloxy)-3-methoxybenzaldehyde
• O-(2-formyl-6-methoxyphenyl) N,N-dimethylcarbamothioate
• FT-0717425
• O-(2-Formyl-6-methoxyphenyl) dimethylcarbamothioate
• ZKFRHDWZZPGQRA-UHFFFAOYSA-N
• 88791-03-1
• SCHEMBL6329823
• DTXSID20519725

• Inchi： InChI=1S/C11H13NO3S/c1-12(2)11(16)15-10-8(7-13)5-4-6-9(10)14-3/h4-7H,1-3H3
• InChI Key： ZKFRHDWZZPGQRA-UHFFFAOYSA-N
• SMILES： CN(C)C(=S)OC1=C(C=CC=C1OC)C=O

Computed Properties

• Exact Mass: 239.06161445g/mol
• Monoisotopic Mass: 239.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.9Ų
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives